[Benzyl(trimethylsilylmethyl)amino]acetonitrile

• CAS No.: 87813-07-8
• Molecular Formula: C13H20N2Si
• Molecular Weight: 232.40 g/mol
• IUPAC Name: 2-[benzyl(trimethylsilylmethyl)amino]acetonitrile
• InChI: InChI=1S/C13H20N2Si/c1-16(2,3)12-15(10-9-14)11-13-7-5-4-6-8-13/h4-8H,10-12H2,1-3H3
• InChI Key: MIAHSUODJNPFGX-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CN(CC#N)CC1=CC=CC=C1

Description

[Benzyl(trimethylsilylmethyl)amino]acetonitrile is a useful research compound. Its molecular formula is C13H20N2Si and its molecular weight is 232.40 g/mol. The purity is usually 95%.
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1 N Hydrochloric acid solution (119 mL) was added to N-benzyl-N-trimethylsilanylmethyl-amine (23.00 g, 119 mmol) and white precipitate formed. Tetrahydrofuran (650 mL), potassium cyanide (9.3 g, 143 mmol), and aqueous formaldehyde solution (37 wt. %, 12 mL, 155 mmol) were added to the reaction mixture and stirred at ambient temperature for 15 hours. The mixture was extracted with ether and separated and the combined organic layers were washed with water, dried over magnesium sulfate, and concentrated sequentially under reduced pressure and high vacuum at ambient temperature to afford 27.80 g of (N-Benzyl-N-trimethylsilanylmethyl-amino)acetonitrile.